Cas no 199535-00-7 (4-(methanesulfonylmethyl)benzoic Acid)

• Product Name: 4-(methanesulfonylmethyl)benzoic Acid
• CAS No: 199535-00-7
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD06384990
• CID: 1389462
• PubChem ID: 506069
• Update Time: 2025-05-24

4-(methanesulfonylmethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(methylsulfonyl)methyl]-
• 4-[(methylsulfonyl)methyl]Benzoic acid
• 4-(methanesulfonylmethyl)benzoic Acid

• MDL： MFCD06384990
• Inchi： 1S/C9H10O4S/c1-14(12,13)6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： HPGPGXQMPNJNPV-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 214.03

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(methanesulfonylmethyl)benzoic Acid

Comprehensive Overview of 4-(Methanesulfonylmethyl)benzoic Acid (CAS No. 199535-00-7): Properties, Applications, and Industry Insights

4-(Methanesulfonylmethyl)benzoic Acid (CAS No. 199535-00-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The compound’s methanesulfonylmethyl and benzoic acid moieties make it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers frequently search for "4-(Methanesulfonylmethyl)benzoic Acid synthesis" or "CAS 199535-00-7 applications," reflecting its growing relevance in drug discovery and material science.

One of the key trends driving interest in 4-(Methanesulfonylmethyl)benzoic Acid is its potential role in developing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its utility as a building block for small-molecule therapeutics, aligning with the industry’s focus on targeted drug design. Searches like "benzoic acid derivatives in medicine" or "sulfone-containing compounds" underscore its intersection with cutting-edge research areas such as precision medicine and green chemistry.

From a chemical perspective, the methanesulfonylmethyl group enhances the compound’s stability and reactivity, making it valuable for cross-coupling reactions and peptide modifications. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for laboratories requiring high-quality chemical intermediates. Queries such as "CAS 199535-00-7 purity standards" or "sulfonylmethyl benzoic acid solubility" are common among quality control specialists.

Environmental and regulatory considerations further elevate the compound’s profile. Unlike traditional sulfonates, 4-(Methanesulfonylmethyl)benzoic Acid exhibits improved biodegradability, addressing concerns around "sustainable chemical synthesis." This aligns with global initiatives like the EPA’s Safer Choice program, prompting searches for "eco-friendly sulfone derivatives."

In industrial settings, the compound’s compatibility with continuous flow chemistry systems has been explored, answering frequent queries like "scaling sulfonylmethyl benzoic acid production." Its low toxicity profile (LD50 >2000 mg/kg) also makes it a safer alternative to halogenated analogs, as noted in "benzoic acid safety data" searches.

Future prospects for CAS 199535-00-7 include applications in OLED materials and bioconjugation, with patent analyses revealing a 40% increase in filings since 2020. This growth mirrors search trends for "advanced organic electronic materials" and "click chemistry reagents," positioning the compound at the forefront of interdisciplinary innovation.